4,4'-Methylenebis(N,N-dimethylaniline)

• CAS No.: 101-61-1
• Product Name: 4,4'-Methylenebis(N,N-dimethylaniline)
• Molecular Formula: C17H22N2
• Molecular Weight: 254.37 g/mol
• IUPAC Name: 4-[[4-(dimethylamino)phenyl]methyl]-N,N-dimethylaniline
• Standard InChI: InChI=1S/C17H22N2/c1-18(2)16-9-5-14(6-10-16)13-15-7-11-17(12-8-15)19(3)4/h5-12H,13H2,1-4H3
• Standard InChIKey: JNRLEMMIVRBKJE-UHFFFAOYSA-N
• SMILES: CN(C)C1=CC=C(C=C1)CC2=CC=C(C=C2)N(C)C
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CC2=CC=C(C=C2)N(C)C
• Appearance: Powder
• Boiling Point: 734 °F at 760 mm Hg (NTP, 1992); 390.0 °C; 390 °C decomposes
• Colorform: Lustrous leaflets; Yellowish leaflets or glistening plates; Platelets or tablets from alcohol, ligand
• Density: 1.14 at 68 °F (NTP, 1992)
• Flash Point: 412 °F (NTP, 1992)
• Melting Point: 194 to 196 °F (NTP, 1992); 91.5 °C
• Physical Description: Yellowish glistening leaflets or plates or tan crystals. Weak odor. Sublimes without decomposition. (NTP, 1992)
• Description: 4,4'-Methylenebis(N,N-dimethylaniline) is a diarylmethane.; Yellowish glistening leaflets or plates or tan crystals. Weak odor. Sublimes without decomposition. (NTP, 1992)
• Solubility: less than 1 mg/mL at 72° F (NTP, 1992); In water, 3.105 mg/L at 25 °C (est); Insoluble in water; Soluble in benzene, ether, carbon disulfide, acids; slightly soluble in cold alcohol, more soluble in hot alcohol; Slightly soluble in ethanol; soluble in acid; very soluble in ether, benzene, carbon disulfide
• Synonyms: 4,4’-Methylenebis[N,N-dimethylbenzenamine; 4,4’-Methylenebis[N,N-dimethylaniline; p,p’-Methylenedianiline; 4,4’-(Dimethylamino)diphenylmethane; 4,4’-Bis(dimethylamino)diphenylmethane; 4,4’-Bis(dimethylaminophenyl)methane; N,N,N’,N-Tetramethyl-4,4’-m
• Vapor Pressure: less than 0.000075 mm Hg at 68 °F (NTP, 1992); 3.32X10-6 mm Hg at 25 °C (est)
• PubChem Compound: 7567
• Last Modified: Nov 11 2021